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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimorpholinophosphinyl chloride (DMPC) is a versatile organophosphorus compound with

the CAS number 7264-90-6. It serves as a highly effective condensing and phosphinylating

agent in organic synthesis. Its unique chemical structure, featuring two morpholine rings

attached to a phosphorus center, imparts high reactivity, making it a valuable reagent in the

synthesis of pharmaceuticals, agrochemicals, and specialty polymers. This technical guide

provides a comprehensive overview of the properties, synthesis, and key applications of

Dimorpholinophosphinyl chloride, with a focus on detailed experimental protocols and

reaction mechanisms.

Physicochemical Properties
Dimorpholinophosphinyl chloride is a white to off-white solid at room temperature.[1] It is

sensitive to moisture and should be stored under an inert atmosphere in a refrigerator.[2][3]

Key physicochemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 7264-90-6 [1][4]

Molecular Formula C₈H₁₆ClN₂O₃P [4][5]

Molecular Weight 254.65 g/mol [4]

Appearance White to off-white solid/powder [1][4]

Melting Point 80 °C [1][2]

Boiling Point 137-140 °C at 0.02 Torr [2][3]

Density 1.36 ± 0.1 g/cm³ (Predicted) [2][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[2]

Purity ≥ 97% (HPLC) [4]

Canonical SMILES
C1COCCN1P(=O)

(N2CCOCC2)Cl
[5]

InChI

InChI=1S/C8H16ClN2O3P/c9-

15(12,10-1-5-13-6-2-10)11-3-

7-14-8-4-11/h1-8H2

[5]

Synthesis of Dimorpholinophosphinyl Chloride
Dimorpholinophosphinyl chloride is typically synthesized through the reaction of a

phosphorus halide with morpholine. The most common methods involve the use of phosphorus

pentachloride or phosphorus oxychloride.

Synthesis from Phosphorus Pentachloride
A prevalent method for the synthesis of Dimorpholinophosphinyl chloride involves the

reaction of dimorpholine with phosphorus pentachloride in an anhydrous solvent such as

benzene.[6]

Experimental Protocol:
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Reactants: Dimorpholine and Phosphorus Pentachloride.

Solvent: Anhydrous benzene.

Procedure: In a reaction vessel maintained at room temperature, phosphorus pentachloride

is reacted with dimorpholine in anhydrous benzene. The reaction is typically stirred until

completion.

Purification: The resulting product is purified by recrystallization to obtain high-purity

Dimorpholinophosphinyl chloride.[6]
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Synthesis of DMPC from Phosphorus Pentachloride.

Synthesis from Phosphorus Oxychloride
An alternative and also widely used method is the reaction of phosphorus oxychloride with

morpholine.
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Experimental Protocol:

While a detailed, step-by-step peer-reviewed laboratory protocol for this specific synthesis is

not readily available in the searched literature, the general procedure is as follows:

Reactants: Phosphorus oxychloride and Morpholine.

Solvent: An aprotic solvent such as dichloromethane.

Procedure: Morpholine is added to a solution of phosphorus oxychloride in the chosen

solvent. The reaction is often carried out in the presence of a tertiary amine, like

triethylamine, to act as a hydrogen chloride scavenger.

Purification: The product is isolated and purified, likely through filtration and recrystallization.

Chemical Reactions and Mechanism of Action
Dimorpholinophosphinyl chloride's utility stems from its role as a potent phosphinylating

agent.[7][8] The phosphorus-chlorine bond is highly susceptible to nucleophilic attack, which

allows for the activation of various functional groups.

Substitution Reactions
The chlorine atom in DMPC is a good leaving group and can be readily substituted by a variety

of nucleophiles, including alcohols, phenols, and amines. This reactivity is central to its

application as a condensing agent.[4]

Mechanism as a Condensing Agent
When used as a condensing agent, for instance in esterification or amidation, DMPC activates

a carboxylic acid by forming a highly reactive phosphinic anhydride intermediate. This

intermediate is then susceptible to nucleophilic attack by an alcohol or amine to form the

corresponding ester or amide.
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General Mechanism of DMPC as a Condensing Agent.

Applications in Drug Development and Organic
Synthesis
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Dimorpholinophosphinyl chloride is a key reagent in the synthesis of several pharmaceutical

compounds and is also utilized in peptide and polymer chemistry.

Synthesis of Dexamethasone Phosphate
A significant application of DMPC is as a condensing reagent in the synthesis of

Dexamethasone Phosphate, a water-soluble pro-drug of the anti-inflammatory glucocorticoid,

Dexamethasone.[3][8] DMPC facilitates the formation of the phosphate ester bond, which

enhances the drug's solubility and bioavailability.

Experimental Protocol:

Detailed experimental protocols specifically citing the use of Dimorpholinophosphinyl
chloride for the industrial synthesis of Dexamethasone Phosphate are not prevalent in the

public domain, with many patents describing the use of the alternative reagent, pyrophosphoryl

chloride.[9][10] However, a general laboratory-scale procedure can be inferred from its function

as a condensing agent:

Reactants: Dexamethasone, a phosphate source (such as phosphoric acid), and

Dimorpholinophosphinyl chloride.

Solvent: An anhydrous polar aprotic solvent (e.g., pyridine or dimethylformamide).

Procedure: Dexamethasone and the phosphate source would be dissolved in the solvent.

Dimorpholinophosphinyl chloride would then be added, likely at a reduced temperature,

to activate the phosphate group and facilitate the esterification with the hydroxyl group of

Dexamethasone. The reaction mixture would be stirred until the reaction is complete.

Work-up and Purification: The reaction would be quenched, and the Dexamethasone

Phosphate would be isolated and purified using standard techniques such as extraction,

chromatography, and/or crystallization.
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Role of DMPC in Dexamethasone Phosphate Synthesis.

Peptide Synthesis
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Dimorpholinophosphinyl chloride can be used as a coupling reagent in peptide synthesis to

form amide bonds between amino acids.[3] It serves as an alternative to other common

coupling reagents.

Experimental Protocol:

A specific, detailed experimental protocol for the use of DMPC in peptide synthesis was not

found in the searched literature. However, a general procedure would involve:

Reactants: An N-protected amino acid, a C-protected amino acid, and

Dimorpholinophosphinyl chloride.

Solvent: A suitable aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).

Procedure: The N-protected amino acid is activated by reacting it with

Dimorpholinophosphinyl chloride, likely in the presence of a base to neutralize the

liberated HCl. The C-protected amino acid is then added to the activated species to form the

peptide bond.

Work-up and Purification: The resulting dipeptide is isolated and purified using standard

chromatographic techniques.

Polymer Chemistry
DMPC finds applications in polymer chemistry, where it can be used to introduce phosphinyl

groups into polymer backbones.[7][8] This modification can enhance properties such as

thermal stability and mechanical strength.[8]

Experimental Protocol:

Detailed experimental procedures for the use of DMPC in polymer modification are highly

specific to the polymer and desired properties and are not broadly available in the general

literature. The general approach would involve reacting a polymer with functional groups (e.g.,

hydroxyl or amine groups) with Dimorpholinophosphinyl chloride, often in a suitable solvent

and potentially with a catalyst.

Safety and Handling
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Dimorpholinophosphinyl chloride is a moisture-sensitive and potentially hazardous

chemical.[1][2]

Hazards: It may cause respiratory irritation and is harmful if swallowed. It can cause severe

skin burns and eye damage and may cause an allergic skin reaction.[1]

Handling: It should be handled in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1]

Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[2]

[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.[1]

Conclusion
Dimorpholinophosphinyl chloride is a reactive and versatile organophosphorus reagent with

significant applications in organic synthesis, particularly in the pharmaceutical industry. Its

ability to act as an efficient condensing and phosphinylating agent makes it a valuable tool for

the construction of complex molecules. While detailed, standardized experimental protocols are

not always readily available in the public domain, the principles of its reactivity provide a solid

foundation for its application in research and development. Further investigation into its use in

peptide and polymer synthesis may unveil new and valuable applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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